N-benzyloxan-3-amine

• IUPAC Name: N-benzyloxan-3-amine
• InChI: InChI=1S/C12H17NO/c1-2-5-11(6-3-1)9-13-12-7-4-8-14-10-12/h1-3,5-6,12-13H,4,7-10H2
• InChI Key: SNBNDUUGRRSANI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)NCC2=CC=CC=C2
• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol

Description

N-benzyloxan-3-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as O-benzylhydroxylamine and is primarily used in the synthesis of various organic compounds.

Scientific Research Applications

N-benzyloxan-3-amine has found significant applications in scientific research. It is primarily used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and bioactive molecules. This compound has also been used in the development of new materials and catalysts.

Mechanism of Action

The exact mechanism of action of N-benzyloxan-3-amine is not well understood. However, it is believed that this compound acts as a reducing agent and can donate a hydrogen atom to various organic molecules. This property makes it an essential compound in organic synthesis.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, studies have shown that this compound is relatively non-toxic and does not cause any significant adverse effects in laboratory experiments.

Advantages and Limitations for Lab Experiments

N-benzyloxan-3-amine has several advantages in laboratory experiments. It is relatively easy to synthesize, and its purity can be easily monitored using standard analytical techniques. However, this compound has some limitations as well. It is relatively unstable and can decompose under certain conditions, making it challenging to work with in some experiments.

Future Directions

N-benzyloxan-3-amine has significant potential for future research. One area of interest is the development of new catalysts and materials using this compound. Additionally, there is potential for the use of this compound in the development of new drugs and bioactive molecules. Further research is needed to fully understand the properties and potential applications of this compound.
Conclusion:
In conclusion, this compound is a chemical compound that has significant potential for various scientific research applications. Its ease of synthesis and relatively non-toxic nature make it an essential compound in organic synthesis. While there is limited information available on its biochemical and physiological effects, further research is needed to fully understand the properties and potential applications of this compound.

Synthesis Methods

N-benzyloxan-3-amine can be synthesized by the reduction of N-benzyloxynitrosoamine using sodium borohydride or lithium aluminum hydride. The reduction process leads to the formation of this compound, which can be purified using standard techniques such as column chromatography.